Cas no 936902-15-7 (2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid)

• Product Name: 2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid
• CAS No: 936902-15-7
• MF: C₇H₄Cl₂FNO₂
• MW: 224.016563415527
• CID: 6278685
• PubChem ID: 87130690
• Update Time: 2025-05-23

2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid
• SCHEMBL594475
• 936902-15-7
• EN300-2002825

• Inchi： 1S/C7H4Cl2FNO2/c8-6-3(2-5(12)13)1-4(10)7(9)11-6/h1H,2H2,(H,12,13)
• InChI Key： MXEFRQZOHUANCD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)CC(=O)O

Computed Properties

• Exact Mass: 222.9603119g/mol
• Monoisotopic Mass: 222.9603119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid

2-(2,6-Dichloro-5-fluoropyridin-3-yl)acetic Acid: A Comprehensive Overview

The compound 2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid (CAS No. 936902-15-7) is a synthetic organic compound with a unique structure that combines a pyridine ring substituted with chlorine and fluorine atoms with an acetic acid moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its chemical structure, which features a dichloro and fluoro-substituted pyridine ring attached to an acetic acid group, contributes to its distinctive properties and reactivity.

Recent studies have highlighted the importance of halogenated pyridine derivatives in medicinal chemistry. The presence of chlorine and fluorine atoms in the pyridine ring of 2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid enhances its electronic properties, making it a valuable building block for the synthesis of bioactive molecules. For instance, researchers have explored its role as an intermediate in the development of novel antibiotics and antiviral agents. The compound's ability to form stable complexes with metal ions has also been leveraged in catalytic applications, further underscoring its versatility.

In the context of agrochemicals, 2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid has been investigated for its potential as a herbicide or plant growth regulator. Its ability to inhibit specific enzymatic pathways in plants has been a focal point of recent research. Scientists have reported that this compound can modulate auxin signaling pathways, which are critical for plant growth and development. This finding opens up new avenues for developing eco-friendly agricultural solutions that enhance crop yields without adverse environmental impacts.

The synthesis of 2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid involves a multi-step process that typically begins with the preparation of the dichloro-fluoro-pyridine derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the acetic acid group. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets stringent quality standards required for pharmaceutical and agricultural applications.

From a structural standpoint, the compound's pyridine ring is highly electron-deficient due to the electron-withdrawing effects of chlorine and fluorine atoms. This characteristic makes it an excellent candidate for various electrophilic aromatic substitution reactions. Recent advancements in transition-metal catalysis have enabled more efficient transformations of this compound into complex molecular architectures, further expanding its utility in drug discovery and materials synthesis.

Moreover, the environmental fate and toxicity of 2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid have been subjects of recent research. Studies indicate that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further investigations are needed to fully understand its long-term ecological impacts and ensure sustainable use.

In conclusion, 2-(2,6-dichloro-5-fluoropyridin-3-yl)acetic acid (CAS No. 936902-15-7) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research efforts aimed at harnessing its full potential while ensuring safety and sustainability.